Cas no 2228432-33-3 (2-(4-bromofuran-2-yl)-2-hydroxyacetic acid)

• Product Name: 2-(4-bromofuran-2-yl)-2-hydroxyacetic acid
• CAS No: 2228432-33-3
• MF: C₆H₅BrO₄
• MW: 221.005501508713
• CID: 6518856
• PubChem ID: 165645711
• Update Time: 2025-09-28

2-(4-bromofuran-2-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromofuran-2-yl)-2-hydroxyacetic acid
• 2228432-33-3
• EN300-1917076

• Inchi： 1S/C6H5BrO4/c7-3-1-4(11-2-3)5(8)6(9)10/h1-2,5,8H,(H,9,10)
• InChI Key： YYAQLWCFZSYNLJ-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C(C(=O)O)O

Computed Properties

• Exact Mass: 219.93712g/mol
• Monoisotopic Mass: 219.93712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.7Ų

Additional information on 2-(4-bromofuran-2-yl)-2-hydroxyacetic acid

Comprehensive Overview of 2-(4-Bromofuran-2-yl)-2-hydroxyacetic acid (CAS No. 2228432-33-3)

2-(4-Bromofuran-2-yl)-2-hydroxyacetic acid (CAS No. 2228432-33-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a bromofuran moiety with a hydroxyacetic acid group, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating diseases like cancer and metabolic disorders.

The 4-bromofuran component of this molecule is a critical building block in medicinal chemistry, often employed to enhance binding affinity and metabolic stability. Meanwhile, the hydroxyacetic acid segment contributes to its solubility and reactivity, enabling further derivatization. This dual functionality positions 2-(4-Bromofuran-2-yl)-2-hydroxyacetic acid as a valuable candidate for high-throughput screening and structure-activity relationship (SAR) studies. Recent trends in AI-driven drug design have further amplified interest in such compounds, as computational models prioritize scaffolds with balanced lipophilicity and hydrogen-bonding capacity.

From a synthetic perspective, CAS No. 2228432-33-3 is often synthesized via halogenation and oxidation steps, with yields optimized through modern catalytic methods. Environmental concerns have also driven innovations in greener synthesis routes, aligning with the sustainable chemistry movement. Analysts note that the compound’s patent landscape is evolving, with several applications filed for its use in antiviral and anti-inflammatory agents. This aligns with global health priorities, such as combating emerging infectious diseases.

In agrochemicals, 2-(4-Bromofuran-2-yl)-2-hydroxyacetic acid is explored as a precursor for crop protection agents, addressing the need for eco-friendly alternatives to traditional pesticides. Its furan ring’s electron-rich nature makes it a promising candidate for photosensitizers in photodynamic therapies or organic electronics. These interdisciplinary applications highlight its relevance in both life sciences and material sciences.

Quality control of CAS No. 2228432-33-3 involves advanced analytical techniques like HPLC and NMR spectroscopy, ensuring compliance with regulatory standards. As the pharmaceutical industry shifts toward personalized medicine, the demand for tailored intermediates like this compound is expected to grow. Its compatibility with click chemistry and bioconjugation techniques further expands its utility in prodrug development and targeted drug delivery systems.

Market insights reveal that 2-(4-Bromofuran-2-yl)-2-hydroxyacetic acid is increasingly stocked by specialty chemical suppliers, catering to R&D labs and contract manufacturers. Pricing trends reflect its niche status, though economies of scale may reduce costs as applications diversify. For researchers, accessing reliable safety data sheets (SDS) and technical bulletins is essential to ensure safe handling and optimal experimental outcomes.

In summary, 2-(4-Bromofuran-2-yl)-2-hydroxyacetic acid exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted roles in drug development, sustainable agriculture, and advanced materials underscore its scientific and commercial potential. As AI-aided molecular design and green chemistry continue to shape the industry, this compound is poised to remain a focal point for cutting-edge research.